Cas no 1805584-86-4 (Ethyl 3,6-bis(trifluoromethyl)-2-fluorophenylacetate)

• Product Name: Ethyl 3,6-bis(trifluoromethyl)-2-fluorophenylacetate
• CAS No: 1805584-86-4
• MF: C₁₂H₉F₇O₂
• MW: 318.18748831749
• CID: 4791833
• Update Time: 2025-07-23

Ethyl 3,6-bis(trifluoromethyl)-2-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,6-bis(trifluoromethyl)-2-fluorophenylacetate

• Inchi： 1S/C12H9F7O2/c1-2-21-9(20)5-6-7(11(14,15)16)3-4-8(10(6)13)12(17,18)19/h3-4H,2,5H2,1H3
• InChI Key： NZYVIOJUVFMOLD-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(C(F)(F)F)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 364
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3,6-bis(trifluoromethyl)-2-fluorophenylacetate

Ethyl 3,6-bis(trifluoromethyl)-2-fluorophenylacetate (CAS No. 1805584-86-4): A Comprehensive Overview

Ethyl 3,6-bis(trifluoromethyl)-2-fluorophenylacetate (CAS No. 1805584-86-4) is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, characterized by its trifluoromethyl and fluorophenyl substituents, exhibits promising characteristics that make it a valuable candidate for further investigation in drug discovery and development.

The chemical structure of Ethyl 3,6-bis(trifluoromethyl)-2-fluorophenylacetate consists of a phenyl ring substituted with two trifluoromethyl groups at the 3rd and 6th positions, and a fluorine atom at the 2nd position. This arrangement imparts a high degree of electron-withdrawing effect, which can influence the compound's reactivity and interactions with biological targets. The presence of these fluorinated groups also enhances the lipophilicity of the molecule, making it more likely to cross cell membranes and interact with intracellular receptors.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve pharmacokinetic properties such as solubility, metabolic stability, and binding affinity. The use of trifluoromethyl groups is particularly noteworthy, as they have been shown to increase the metabolic stability of drugs by resisting oxidative degradation. Additionally, the introduction of fluorine atoms can modulate the electronic properties of the molecule, leading to enhanced binding interactions with biological targets.

Ethyl 3,6-bis(trifluoromethyl)-2-fluorophenylacetate has been studied for its potential applications in various therapeutic areas. One of the most promising areas is in the development of anti-inflammatory agents. The structural features of this compound suggest that it may interact with enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). Preliminary studies have indicated that derivatives of this compound exhibit inhibitory activity against COX-2, which could make them effective in treating inflammatory conditions.

Another area of interest is the potential use of Ethyl 3,6-bis(trifluoromethyl)-2-fluorophenylacetate in the development of anticancer drugs. The trifluoromethyl group is known to enhance the binding affinity of molecules to their target proteins, which could be beneficial in designing more potent anticancer agents. Furthermore, the fluorine atom at the 2nd position can influence the electronic distribution of the molecule, potentially leading to improved interactions with cancer-related enzymes and receptors.

The synthesis of Ethyl 3,6-bis(trifluoromethyl)-2-fluorophenylacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of multiple fluorinated groups necessitates the use of specialized synthetic techniques and reagents to achieve regioselectivity and minimize side reactions. Advanced computational methods are often employed to predict reaction outcomes and optimize synthetic routes.

In conclusion, Ethyl 3,6-bis(trifluoromethyl)-2-fluorophenylacetate (CAS No. 1805584-86-4) is a structurally unique compound with significant potential in pharmaceutical applications. Its unique combination of fluorinated substituents makes it an attractive candidate for further research in drug discovery. As our understanding of fluorinated chemistry continues to evolve, compounds like Ethyl 3,6-bis(trifluoromethyl)-2-fluorophenylacetate are likely to play a crucial role in developing novel therapeutic agents for various diseases.